Cas no 85868-46-8 (4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline)

• Product Name: 4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline
• CAS No: 85868-46-8
• MF: C₁₉H₂₅N₃O
• MW: 311.42130446434
• CID: 1842369
• PubChem ID: 55414
• Update Time: 2025-04-21

4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline
• 85868-46-8
• BENZENAMINE, 4-(3-(4-PHENYL-1-PIPERAZINYL)PROPOXY)-
• DTXSID80235151
• 4-(3-(4-Phenyl-1-piperazinyl)propoxy)benzenamine
• BRN 4530217

• Inchi： 1S/C19H25N3O/c20-17-7-9-19(10-8-17)23-16-4-11-21-12-14-22(15-13-21)18-5-2-1-3-6-18/h1-3,5-10H,4,11-16,20H2
• InChI Key： CEYLYZPNARNIDA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 311.199762429g/mol
• Monoisotopic Mass: 311.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.7Ų